5-Bromo-7-fluoro-2-naphthoic acid
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Overview
Description
5-Bromo-7-fluoro-2-naphthoic acid is a useful research compound. Its molecular formula is C11H6BrFO2 and its molecular weight is 269.069. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Applications
The synthesis of mono- and difluoronaphthoic acids, including derivatives similar to "5-Bromo-7-fluoro-2-naphthoic acid," plays a crucial role in the development of biologically active compounds. Aryl carboxamides, structural units found in these compounds, are essential for creating fluorinated versions of naphthoic acids, which are relatively unknown compared to their benzoic acid counterparts. The synthesis process involves electrophilic fluorination, starting from corresponding bromo compounds, and employs a novel route that includes the elaboration of commercial fluorinated phenylacetic acids. These methods facilitate the creation of structurally diverse naphthoic acids for potential use in pharmaceuticals and agrochemicals (Tagat et al., 2002).
Analytical Applications
"this compound" and its derivatives find applications in analytical chemistry, particularly in the development of fluorogenic labelling reagents for high-performance liquid chromatography (HPLC). For instance, 2-Bromoacetyl-6-methoxynaphthalene (Br-AMN) has been used as a fluorogenic labelling reagent for the HPLC analysis of carboxylic acid salts in pharmaceutical formulations. This demonstrates the compound's utility in enhancing analytical methods for drug quality control and research (Gatti et al., 1996).
Material Science and Sensing Applications
In material science, derivatives of "this compound" contribute to the development of novel materials with specific sensing capabilities. For example, boric-acid-functional lanthanide metal-organic frameworks (LMOFs) incorporating fluorinated naphthoic acids have shown selective ratiometric fluorescence detection of fluoride ions. This application underscores the potential of these compounds in creating sensitive and selective sensors for environmental monitoring and analytical applications (Yang et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-7-fluoronaphthalene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrFO2/c12-10-5-8(13)4-7-3-6(11(14)15)1-2-9(7)10/h1-5H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNBKMNBPOMCDLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2C=C1C(=O)O)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.